(2E)-3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H16O2/c1-13-3-8-15(9-4-13)17(18)12-7-14-5-10-16(19-2)11-6-14/h3-12H,1-2H3
• InChI Key: IFJLNOXFRRHOQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OC
• Molecular Formula: C17H16O2
• DSSTOX Substance ID: DTXSID10333210
• Molecular Weight: 252.31 g/mol
• CAS RN: 50990-40-4

Description

“(2E)-3-(4-methoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one” is a chemical compound with the molecular formula C17H16O2. It has an average mass of 252.308 Da and a monoisotopic mass of 252.115036 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 421.9±45.0 °C at 760 mmHg, and a flash point of 190.2±22.3 °C. It has 2 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds. Its ACD/LogP is 4.42.

Scientific Research Applications

Structural Analysis and Interaction Studies

(2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, a compound related to the target molecule, was extensively studied using X-ray crystallography, spectroscopic methods, and quantum chemical calculations. The study revealed intricate intermolecular interactions, such as N-H⋯O and C-H⋯O, contributing to the stability and structural intricacies of the molecule. These interactions were quantified using various methods like Hirshfeld surface analysis and DFT calculations (Venkatesan et al., 2016).

Spectroscopic Characterization

The compound (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one was characterized using techniques like FT-IR, UV-visible, 1H NMR, HRMS, and single-crystal X-ray diffraction. The study involved a comprehensive spectroscopic analysis and theoretical calculations, which showed good agreement with the experimental data, highlighting the compound's molecular geometry and vibrational frequencies (Sadgir et al., 2020).

Biological and Optical Properties

Antioxidant Activity

Methoxy- and hydroxyl-substituted 2'-aminochalcones, structurally related to the target molecule, were synthesized and tested for their antioxidant activity. The study assessed their radical scavenging ability and indicated that certain structural modifications in the chalcone derivatives can enhance their antioxidant properties (Sulpizio et al., 2016).

Nonlinear Optical Studies

Two novel chalcone derivatives were studied for their nonlinear optical properties using the Z-scan technique and DFT method. The study provides insights into the third-order nonlinear optical properties, optical limiting behavior, and laser damage threshold, suggesting potential applications in optical devices (Mathew et al., 2019).